4-Isobutoxy-2-((4-methoxybenzyl)oxy)aniline

• IUPAC Name: 2-[(4-methoxyphenyl)methoxy]-4-(2-methylpropoxy)aniline
• InChI: InChI=1S/C18H23NO3/c1-13(2)11-21-16-8-9-17(19)18(10-16)22-12-14-4-6-15(20-3)7-5-14/h4-10,13H,11-12,19H2,1-3H3
• InChI Key: PZAOSRYDHHCSFL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)COC1=CC(=C(C=C1)N)OCC2=CC=C(C=C2)OC
• Molecular Formula: C18H23NO3
• Molecular Weight: 301.4 g/mol

Description

4-Isobutoxy-2-((4-methoxybenzyl)oxy)aniline is an organic compound that belongs to the class of anisoles These compounds are characterized by the presence of a methoxybenzene or a derivative thereof

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Isobutoxy-2-((4-methoxybenzyl)oxy)aniline typically involves multiple steps, including the protection of hydroxyl groups, the formation of boronic esters, and subsequent functionalization. One common method involves the use of boronic esters as protective groups for hydroxyl groups, which can be selectively installed and removed under mild conditions . The reaction conditions often involve the use of palladium-catalyzed cross-coupling reactions, such as the Suzuki–Miyaura coupling, which is known for its mild and functional group tolerant conditions .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using similar reaction conditions as those used in laboratory settings. The use of efficient and scalable protocols, such as the phase switching protocol for boronic ester cleavage, can facilitate the production of this compound on an industrial scale .

Chemical Reactions Analysis

Types of Reactions

4-Isobutoxy-2-((4-methoxybenzyl)oxy)aniline undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding aldehydes or ketones.

Reduction: Reduction reactions can convert the compound to its corresponding amines or alcohols.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups are replaced by other nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles like halides or amines. The reaction conditions typically involve mild temperatures and the use of solvents like ethanol or dichloromethane .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation reactions may yield methoxybenzaldehyde, while reduction reactions may produce methoxybenzyl alcohol .

Scientific Research Applications

4-Isobutoxy-2-((4-methoxybenzyl)oxy)aniline has several scientific research applications, including:

Chemistry: Used as a reagent in various organic synthesis reactions, including the synthesis of quinolines and other heterocyclic compounds.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of fragrances and flavorants due to its aromatic properties.

Mechanism of Action

The mechanism of action of 4-Isobutoxy-2-((4-methoxybenzyl)oxy)aniline involves its interaction with specific molecular targets and pathways. The compound may act as an inhibitor or activator of certain enzymes or receptors, leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

4-Methoxybenzyl bromide: Used as a reagent for the protection of hydroxyl groups.

(4R)-4-(3-butoxy-4-methoxybenzyl)imidazolidin-2-one: Belongs to the class of anisoles and has similar structural features.

Uniqueness

4-Isobutoxy-2-((4-methoxybenzyl)oxy)aniline is unique due to its specific combination of functional groups, which confer distinct chemical and physical properties